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Compound of Interest

Compound Name: 6-Bromo-3,3-dimethylindoline

Cat. No.: B2625481

Application Notes & Protocols
Topic: 6-Bromo-3,3-dimethylindoline as a Versatile
Synthon for Novel Agrochemicals

Abstract: The indoline scaffold is a privileged structure in medicinal chemistry and
agrochemical research, present in numerous natural products and synthetic molecules with
potent biological activity.[1][2][3] This application note provides a technical guide for
researchers on the strategic use of 6-Bromo-3,3-dimethylindoline as a versatile building
block for the synthesis of next-generation fungicides and insecticides. We explore its reactivity
profile, offer detailed, field-tested protocols for key transformations, and present plausible
synthetic pathways to novel agrochemical candidates. The inherent features of this synthon—a
reactive bromine handle for cross-coupling, a nucleophilic nitrogen for derivatization, and a
gem-dimethyl group for improved stability and favorable physicochemical properties—make it
an exceptionally valuable starting material for discovery chemistry.

Core Characteristics and Reactivity Profile

6-Bromo-3,3-dimethylindoline is a heterocyclic intermediate whose structure is primed for
diverse chemical modifications.[4] Understanding its fundamental properties and reaction
potential is key to unlocking its utility.

Physicochemical Data
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A summary of the key properties of 6-Bromo-3,3-dimethylindoline is presented below.

Property Value Reference
CAS Number 158326-85-3 [4]
Molecular Formula C10H12BrN [4]
Molecular Weight 226.12 g/mol [4]
Appearance E)'Ir'zs\j::]a;lloyl)idOﬁ-white to light N/A

Purity >97% (Commercially available) [5]

Strategic Reaction Sites

The power of 6-Bromo-3,3-dimethylindoline as a building block stems from its two primary
reaction sites: the C-6 bromine atom on the aromatic ring and the N-1 secondary amine of the
indoline core. The gem-dimethyl group at C-3 sterically hinders oxidation of the heterocyclic
ring, enhancing the stability of the indoline core compared to unsubstituted indolines.

The following diagram illustrates the key reactive centers that can be exploited for the synthesis
of diverse agrochemical scaffolds.
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6-Bromo-3,3-dimethylindoline
(Starting Material)

Reagents:
+ Pyrazole-4-boronic acid
- Pd(PPh3)a
- K2COs3

Protocol 1:
Suzuki Coupling

Intermediate 1
(6-Pyrazolyl-3,3-dimethylindoline)

Reagents:
4-Chlorobenzoyl chloride
- Triethylamine

Protocol 2:
N-Acylation

Final Product
(Hypothetical Fungicide)
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Structure-Activity Relationship (SAR) Logic

6-Bromo-3,3-dimethylindoline Core -Di - N-1 Sidechain

Increases lipophilicity &
metabolic stability

C-6 Substituent

Mimics binding motif of
known insecticides

Modulates target binfling &
physicochemical properties

Provides rigid 3D scaffold

Enhanced Insecticidal Activity

(Hypothetical Outcome)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2625481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2625481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

